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Compound of Interest

Compound Name: Alterbrassicene B

Cat. No.: B14752808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Alterbrassicene B, a novel

fusicoccane-derived diterpenoid. The information presented herein is intended to support

research and development efforts in oncology and related fields.

Physicochemical and Biological Properties
Alterbrassicene B, isolated from the necrotrophic fungus Alternaria brassicicola, is a

structurally complex tetracyclic diterpenoid.[1] Its chemical and biological characteristics are

summarized in the table below. While specific experimental data for some physical properties

are not readily available in the current literature, general properties of related tetracyclic

diterpenoids are provided for context.
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Property Value Source

Chemical Formula C₂₁H₃₀O₅ [2]

Molecular Weight 362.46 g/mol [2]

CAS Number 2575789-01-2 [2]

Chemical Structure
Novel tetracyclic oxa-bridged

scaffold
[1]

Physical State Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility

Expected to be soluble in

common organic solvents like

methanol, ethanol, DMSO, and

ethyl acetate.

Biological Activity Anticancer agent [2]

IC₅₀ (OVCAR) 19.25 µM [2]

IC₅₀ (MDA-MB-231) 31.22 µM [2]

Experimental Protocols
Enantioselective Total Synthesis of (-)-Alterbrassicene B
The first enantioselective total synthesis of (-)-Alterbrassicene B has been accomplished,

providing a crucial route for obtaining the pure compound for further studies.[1][2] The

synthesis is a multi-step process that involves the convergent union of two enantioenriched

cyclopentene fragments.

Key Steps:

Fragment Synthesis: Preparation of two distinct, enantioenriched cyclopentene building

blocks.
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Convergent Union: Coupling of the two cyclopentene fragments to form a core intermediate.

Stereoselective Transformations: A series of substrate-controlled hydration, oxidation, and

reduction reactions to establish the correct stereochemistry.

Formation of (+)-3-Ketobrassicicene W: The intermediate from the previous steps is

converted to (+)-3-Ketobrassicicene W.

Final Conversion to (-)-Alterbrassicene B: A Lewis acid-induced transannular oxa-Michael

addition transforms (+)-3-Ketobrassicicene W into the final product, (-)-Alterbrassicene B.

[1]
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Enantioselective Total Synthesis of (-)-Alterbrassicene B.

Isolation from Alternaria brassicicola
While a detailed, step-by-step protocol for the isolation of Alterbrassicene B is not explicitly

available, a general procedure for the isolation of secondary metabolites from Alternaria

brassicicola can be outlined as follows.

Generalized Protocol:

Fungal Culture: Cultivation of Alternaria brassicicola in a suitable liquid or solid medium to

promote the production of secondary metabolites.
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Extraction: The fungal biomass and/or culture broth is extracted with an organic solvent (e.g.,

ethyl acetate, methanol) to obtain a crude extract.

Fractionation: The crude extract is subjected to liquid-liquid partitioning or column

chromatography (e.g., silica gel, Sephadex) to separate compounds based on polarity.

Purification: Fractions containing the target compound are further purified using techniques

such as preparative High-Performance Liquid Chromatography (HPLC) to yield pure

Alterbrassicene B.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Alterbrassicene B: A Technical Whitepaper on its
Physicochemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14752808#physical-and-chemical-
properties-of-alterbrassicene-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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